3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide

• IUPAC Name: 6-amino-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C13H15N3OS/c14-10-8-6-7-4-2-1-3-5-9(7)16-13(8)18-11(10)12(15)17/h6H,1-5,14H2,(H2,15,17)
• InChI Key: RBLRFRHHEGBJAJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=CC3=C(N=C2CC1)SC(=C3N)C(=O)N
• Molecular Formula: C13H15N3OS
• Molecular Weight: 261.34 g/mol

Description

3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of heterocyclic compounds and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit potent anti-inflammatory and anti-cancer activities. In addition, the compound has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is not fully understood. However, it is believed that the compound exerts its anti-inflammatory and anti-cancer activities by inhibiting the activity of various enzymes and signaling pathways involved in inflammation and cancer progression. The compound has also been found to modulate the activity of neurotransmitters, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide has been shown to exhibit various biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activity of COX-2 and iNOS enzymes. In addition, the compound has been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. The compound has also been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which may contribute to its potential therapeutic effects in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide in lab experiments include its potent anti-inflammatory and anti-cancer activities, as well as its potential therapeutic effects in neurodegenerative diseases. However, the compound has some limitations, such as its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide. One future direction is to investigate the compound's potential therapeutic effects in other diseases, such as cardiovascular diseases and autoimmune diseases. Another future direction is to optimize the synthesis method to yield higher purity and yield of the compound. Additionally, further studies are needed to elucidate the mechanism of action of the compound and to identify its molecular targets. Finally, the development of analogs and derivatives of 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide may lead to the discovery of more potent and selective compounds with potential therapeutic applications.
In conclusion, 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a promising compound with potential therapeutic applications in various diseases. The compound's potent anti-inflammatory and anti-cancer activities, as well as its potential therapeutic effects in neurodegenerative diseases, make it a valuable tool for scientific research. Further studies are needed to fully elucidate the compound's mechanism of action and to identify its molecular targets. The development of analogs and derivatives of the compound may lead to the discovery of more potent and selective compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of 3-amino-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide involves the reaction of 2-bromo-5-chlorothiophene with 2-aminopyridine in the presence of a palladium catalyst. The reaction proceeds through a Suzuki coupling reaction, followed by cyclization to form the desired product. The synthesis method has been optimized to yield high purity and yield of the compound.